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Abstract

4'-Aminooctanophenone is a key chemical intermediate possessing a versatile structure for
the synthesis of a variety of biologically active molecules. Its unique composition, featuring a p-
substituted aminophenyl group attached to an octanoyl chain, provides reactive sites for further
chemical modifications. This document provides a comprehensive guide to the synthetic routes
for 4'-aminooctanophenone and its application in the synthesis of a novel investigational
anticancer agent, designated herein as "Onco-AP8". Detailed, field-tested protocols for
synthesis, purification, and characterization are provided to support researchers in drug
discovery and development.

Introduction: The Strategic Importance of 4'-
Aminooctanophenone in Medicinal Chemistry
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The aminobenzophenone scaffold is a privileged structure in medicinal chemistry, forming the
core of numerous therapeutic agents. The presence of an amino group on the phenyl ring
offers a crucial handle for introducing diverse functionalities, thereby enabling the modulation of
a compound's pharmacological profile. 4'-Aminooctanophenone, with its extended alkyl
chain, presents an interesting lipophilic character that can influence a drug candidate's
membrane permeability and interaction with hydrophobic binding pockets of target proteins.

While direct citations for the use of 4'-aminooctanophenone in the synthesis of currently
marketed drugs are not prevalent in publicly accessible literature, its structural motifs are found
in various compounds with demonstrated biological activity, including potential anticancer and
antiviral agents.[1][2][3] This highlights its potential as a valuable building block for the
generation of new chemical entities.

This guide will focus on a practical, multi-step synthesis of a hypothetical, yet plausible,
anticancer agent, "Onco-AP8," using 4'-aminooctanophenone as the central intermediate.
The synthetic strategy is designed to be robust and adaptable for the synthesis of a library of
related analogues for structure-activity relationship (SAR) studies.

Synthesis of the Key Intermediate: 4'-
Aminooctanophenone

The synthesis of 4'-aminooctanophenone can be approached via two primary routes: direct
acylation of a protected aniline or acylation of a nitrobenzene precursor followed by reduction.
The latter is often preferred to avoid challenges associated with the direct Friedel-Crafts
acylation of aniline, where the Lewis acid catalyst can complex with the basic amino group,
deactivating the ring towards electrophilic substitution.[4][5][6]

Synthesis of 4'-Nitrooctanophenone via Friedel-Crafts
Acylation

The initial step involves the Friedel-Crafts acylation of nitrobenzene with octanoyl chloride. This
reaction introduces the octanoyl group para to the nitro group due to the meta-directing effect
of the nitro substituent.

Experimental Protocol:
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o Materials:

o Nitrobenzene

o Octanoyl chloride

o Anhydrous aluminum chloride (AICI3)

o Dichloromethane (DCM), anhydrous

o Hydrochloric acid (HCI), concentrated

o Sodium bicarbonate (NaHCO:s), saturated solution

o Anhydrous magnesium sulfate (MgSOa)

o Standard laboratory glassware and magnetic stirrer

e Procedure:

o To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous
aluminum chloride (1.2 eq) and anhydrous dichloromethane.

o Cool the suspension to 0 °C in an ice bath.

o Slowly add octanoyl chloride (1.0 eq) to the stirred suspension.

o Add nitrobenzene (1.1 eq) dropwise via the dropping funnel over 30 minutes, maintaining
the temperature below 5 °C.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to reflux for 4 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC).

o Cool the reaction mixture to 0 °C and quench by slowly adding crushed ice, followed by
concentrated HCI.
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o Separate the organic layer and extract the aqueous layer with DCM (3 x 50 mL).

o Combine the organic layers and wash sequentially with water, saturated NaHCOs solution,
and brine.

o Dry the organic layer over anhydrous MgSOQea, filter, and concentrate under reduced
pressure.

o Purify the crude product by column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield 4'-nitrooctanophenone as a solid.

Reduction of 4'-Nitrooctanophenone to 4'-
Aminooctanophenone

The nitro group of 4'-nitrooctanophenone is then reduced to the corresponding amine to yield
the target intermediate. Catalytic hydrogenation is a clean and efficient method for this
transformation.[7][8]

Experimental Protocol:
e Materials:

o 4'-Nitrooctanophenone

o

Palladium on carbon (10% Pd/C)

Ethanol or Methanol

o

[¢]

Hydrogen gas (Hz)

[¢]

Parr hydrogenation apparatus or a balloon hydrogenation setup

Celite®

o

e Procedure:

o Dissolve 4'-nitrooctanophenone (1.0 eq) in ethanol in a suitable hydrogenation vessel.
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o Carefully add 10% Pd/C (typically 5-10 mol% of palladium).

o Seal the vessel and purge with nitrogen, followed by hydrogen.

o Pressurize the vessel with hydrogen (typically 50 psi) and stir the mixture vigorously at
room temperature.

o Monitor the reaction by TLC until the starting material is consumed.

o Carefully vent the hydrogen and purge the vessel with nitrogen.

o Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the
pad with ethanol.

o Concentrate the filtrate under reduced pressure to obtain 4'-aminooctanophenone, which
can be further purified by recrystallization if necessary.

Molecular Molecular Melting Point
Compound ) Appearance
Formula Weight (g/mol) (°C)
4'-
Nitrooctanophen C14H19NO3 249.31 65-68 Yellow solid
one
4'-
) Off-white to pale
Aminooctanophe  CisH21:NO 219.32 88-91 )
yellow solid
none

Application in Pharmaceutical Synthesis: Synthesis
of "Onco-AP8"

To illustrate the utility of 4'-aminooctanophenone as a pharmaceutical intermediate, a
synthetic protocol for a hypothetical anticancer agent, "Onco-AP8," is presented. Onco-AP8 is
designed based on the principle of incorporating a pharmacophore known for its
antiproliferative properties, in this case, a nicotinamide moiety, which is a key component of
several enzyme inhibitors. The synthesis involves the N-acylation of 4'-aminooctanophenone
with nicotinoyl chloride.
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Synthesis of Onco-AP8 (N-(4-
octanoylphenyl)nicotinamide)

Experimental Protocol:

o Materials:

o

o

o

[¢]

o

4'-Aminooctanophenone

Nicotinoyl chloride hydrochloride

Pyridine or Triethylamine (EtsN)

Dichloromethane (DCM), anhydrous

Standard laboratory glassware and magnetic stirrer

e Procedure:

Dissolve 4'-aminooctanophenone (1.0 eq) in anhydrous DCM in a round-bottom flask
under a nitrogen atmosphere.

Add pyridine (2.0 eq) to the solution and cool to 0 °C.

In a separate flask, prepare a slurry of nicotinoyl chloride hydrochloride (1.2 eq) in
anhydrous DCM.

Add the nicotinoyl chloride hydrochloride slurry portion-wise to the stirred solution of 4'-
aminooctanophenone over 20 minutes.

Allow the reaction to warm to room temperature and stir for 12 hours. Monitor the reaction
progress by TLC.

Upon completion, dilute the reaction mixture with DCM and wash with water and brine.

Dry the organic layer over anhydrous MgSOea, filter, and concentrate under reduced
pressure.

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b1215662/docs?utm_src=pdf-body#application-notes-and-protocols-4-aminooctanophenone-as-a-versatile-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b1215662/docs?utm_src=pdf-body#application-notes-and-protocols-4-aminooctanophenone-as-a-versatile-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b1215662/docs?utm_src=pdf-body#application-notes-and-protocols-4-aminooctanophenone-as-a-versatile-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b1215662/docs?utm_src=pdf-body#application-notes-and-protocols-4-aminooctanophenone-as-a-versatile-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Purify the crude product by column chromatography on silica gel using a DCM/methanol
gradient to afford Onco-AP8 as a solid.

Analytical Characterization

Rigorous characterization is essential to confirm the identity and purity of the synthesized
compounds. The following techniques are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR should be used to
confirm the chemical structure of 4'-aminooctanophenone and Onco-AP8.[9]

¢ Infrared (IR) Spectroscopy: IR spectroscopy will confirm the presence of key functional
groups (e.g., C=0, N-H, amide bonds).

¢ High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of
the final compound.

¢ Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the
molecular weight and elemental composition.

Workflow Diagrams
Synthesis of 4'-Aminooctanophenone

Nitrobenzene

Friedel-Crafts Acylation N Catalytic Hydrogenation A
(AICI3, DCM) 4-Nitrooctanophenone (H2, PAIC) 4'-Aminooctanophenone

Octanoyl Chloride
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Caption: Synthetic route to 4'-aminooctanophenone.

Synthesis of Onco-APS8

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b1215662/docs?utm_src=pdf-body#application-notes-and-protocols-4-aminooctanophenone-as-a-versatile-intermediate-in-pharmaceutical-synthesis
https://alpaipars.com/wp-content/uploads/2018/11/S0731708597002768_ba8c39e57753df52a01d0eef71a9e422.pdf
https://www.benchchem.com/product/b1215662/docs?utm_src=pdf-body#application-notes-and-protocols-4-aminooctanophenone-as-a-versatile-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b1215662/docs?utm_src=pdf-body-img#application-notes-and-protocols-4-aminooctanophenone-as-a-versatile-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b1215662/docs?utm_src=pdf-body#application-notes-and-protocols-4-aminooctanophenone-as-a-versatile-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

@‘-Aminooctanophenone)

N-Acylation

(Pyridine, DCM) OIESI P

Nicotinoyl Chloride
Hydrochloride

Click to download full resolution via product page

Caption: Synthesis of Onco-AP8 from 4'-aminooctanophenone.

Conclusion

4'-Aminooctanophenone is a valuable and versatile intermediate for the synthesis of novel
pharmaceutical compounds. The protocols detailed in this guide provide a robust framework for
the preparation of this key intermediate and its subsequent elaboration into a potential
anticancer agent. The synthetic strategies and analytical methods described herein are
intended to empower researchers in the field of drug discovery to explore the chemical space
around this promising scaffold.

References

o Synthesis and study of antiviral and anti-radical properties of aminophenol derivatives.
Bioorganic & Medicinal Chemistry Letters. 2008;18(7):2420-2423.
doi:10.1016/j.bmcl.2008.02.055

» Amides as a Protecting Group for Friedel-Crafts Reactions- One Slide Guide. YouTube.
Published November 20, 2022. [Link]

e Chang JY, Song JS, Yang YN, et al. Synthesis and structure-activity relationship of 2-
aminobenzophenone derivatives as antimitotic agents. Journal of Medicinal Chemistry.
2002;45(10):2097-2105. doi:10.1021/jm010365+

« Is the Friedel-Crafts acylation of aniline difficult? Quora. Published May 1, 2018. [Link]

e Ito S, Naito M, Nakagawa-Goto K, et al. Potent anticancer activities of novel aminophenol
analogues against various cancer cell lines. Bioorganic & Medicinal Chemistry Letters.
2007;17(2):339-343. d0i:10.1016/j.bmcl.2006.10.065

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1215662/docs?utm_src=pdf-body-img#application-notes-and-protocols-4-aminooctanophenone-as-a-versatile-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b1215662/docs?utm_src=pdf-body#application-notes-and-protocols-4-aminooctanophenone-as-a-versatile-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b1215662/docs?utm_src=pdf-body#application-notes-and-protocols-4-aminooctanophenone-as-a-versatile-intermediate-in-pharmaceutical-synthesis
https://www.youtube.com/watch?v=sY6aY4Z0X-w
https://www.quora.com/Is-the-Friedel-Crafts-acylation-of-aniline-difficult
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Why doesn't aniline undergo Friedel-Crafts alkylation? Chemistry Stack Exchange.
Published December 10, 2017. [Link]

NCERT. Amines. In: Chemistry Part Il. New Delhi: NCERT, 2022:379-411. [Link]

Cunha S, et al. Studies on Quinones. Part 46. Synthesis and in Vitro Antitumor Evaluation of
Aminopyrimidoisoquinolinequinones. European Journal of Medicinal Chemistry.
2011;46(1):210-218.

Zareba G, et al. Synthesis, Computational, and Anticancer In Vitro Investigations of
Aminobenzylnaphthols Derived from 2-Naphtol, Benzaldehydes, and a-Aminoacids via the
Betti Reaction. Molecules. 2022;27(19):6619.

Biosynthesis of anticancer phytochemical compounds and their chemistry. Frontiers in
Pharmacology. 2023;14:1152643.

Synthesis, Antiviral and Cytotoxicity Studies of Novel N-substituted Indophenazine
Derivatives. Indian Journal of Pharmaceutical Sciences. 2012;74(3):275-278.

Synthesis, Antiviral and Cytotoxicity Studies of Novel N-substituted Indophenazine
Derivatives. Indian Journal of Pharmaceutical Sciences. 2012;74(3):275-278.

Method of friedel-crafts acylation of anilides.

Synthesis, Antiviral and Cytotoxicity Studies of Novel N-substituted Indophenazine
Derivatives. ResearchGate. Published August 7, 2025. [Link]

Steiner A, Znidar D, Otvos SB, Snead DR, Dallinger D, Kappe CO. A High-Yielding Synthesis
of EIDD-2801 from Uridine. European Journal of Organic Chemistry. 2020;2020(44):6951-
6955.

Applications of Friedel-Crafts reactions in total synthesis of natural products. RSC
Advances. 2018;8(56):32046-32085.

Friedel-Crafts acylation reaction of anilides.

4-Nitrophenol reduction. ResearchGate. Published September 15, 2018. [Link]

N-acetyltransferase 2 acetylator genotype-dependent N-acetylation of 4-aminobiphenyl in
cryopreserved human hepatocytes. Carcinogenesis. 2000;21(9):1693-1699.

Reduction of 4-Nitrophenol to 4-Aminophenol by Reusable CuFe508-Based Catalysts
Synthesized by Co-Precipitation Method.

Synthesis method of aniline compound.

N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and
Toxic Carboxylic Acid Deriv

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://chemistry.stackexchange.com/questions/88022/why-doesnt-aniline-undergo-friedel-crafts-alkylation
https://ncert.nic.in/textbook.php?lech204
https://www.researchgate.net/publication/230601344_Synthesis_Antiviral_and_Cytotoxicity_Studies_of_Novel_N-substituted_Indophenazine_Derivatives
https://www.researchgate.net/post/4-Nitrophenol_reduction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e An Ab Initio Investigation of the 4,4'-Methlylene Diphenyl Diamine (4,4'-MDA) Formation from
the Reaction of Aniline with Formaldehyde. International Journal of Molecular Sciences.
2019;20(5):1112.

* 4-Aminopyridine Catalyzed Direct and Regioselective Acylation of N-Tosylhydrazide.
Figshare. Published 2011. [Link]

» Route map for the synthesis of aniline. ResearchGate. [Link]

e A Complementary and Revised View on the N-Acylation of Chitosan with Hexanoyl Chloride.
Polymers. 2021;13(21):3684.

» Synthesis of aniline enaminones. From[10]. ResearchGate. [Link]

o Synthesis and In-Vitro Antimicrobial Activity of 4-(Piperazin-1-ylcarbonyl)Aniline — An Amide
Derivative of P-Aminobenzoic Acid. ResearchGate. [Link]

o Catalytic reduction of 4-nitrophenol using 2D-molybdenum ditelluride. Nanoscale Advances.
2023;5(12):3268-3276.

e Process for the preparation of N-acylated aminophenols.

o NMR spectroscopy in pharmacy. Journal of Pharmaceutical and Biomedical Analysis.
1998;17(4-5):557-616.

o Reactions of 4-Methoxy-N,N-dimethylaniline (1d) with Chlo. ResearchGate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Synthesis and study of antiviral and anti-radical properties of aminophenol derivatives -
PubMed [pubmed.ncbi.nim.nih.gov]

e 2. Synthesis and structure-activity relationship of 2-aminobenzophenone derivatives as
antimitotic agents - PubMed [pubmed.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://figshare.com/articles/journal_contribution/4-Aminopyridine_Catalyzed_Direct_and_Regioselective_Acylation_of_N-Tosylhydrazide/10260401
https://www.researchgate.net/figure/Route-map-for-the-synthesis-of-aniline_fig3_349601614
https://pmc.ncbi.nlm.nih.gov/articles/PMC9091380/
https://www.researchgate.net/figure/Synthesis-of-aniline-enaminones-From-18_fig4_324406148
https://www.researchgate.net/publication/287843465_Synthesis_and_In-Vitro_Antimicrobial_Activity_of_4-Piperazin-1-ylcarbonylAniline-_An_Amide_Derivative_of_P-Aminobenzoic_Acid
https://www.researchgate.net/figure/Reactions-of-4-Methoxy-N-N-dimethylaniline-1d-with-Chlo_tbl4_279697960
https://www.benchchem.com/product/b1215662?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/18334296/
https://pubmed.ncbi.nlm.nih.gov/18334296/
https://pubmed.ncbi.nlm.nih.gov/12036364/
https://pubmed.ncbi.nlm.nih.gov/12036364/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

3. Potent anticancer activities of novel aminophenol analogues against various cancer cell
lines - PubMed [pubmed.ncbi.nim.nih.gov]

4. quora.com [quora.com]

5. pdf.benchchem.com [pdf.benchchem.com]

6. chemistry.stackexchange.com [chemistry.stackexchange.com]

7. 4-Morpholinoaniline synthesis - chemicalbook [chemicalbook.com]

8. Reduction of 4-Nitrophenol to 4-Aminophenol by Reusable CuFe508-Based Catalysts
Synthesized by Co-Precipitation Method [mdpi.com]

9. alpaipars.com [alpaipars.com]

10. Applications of Friedel-Crafts reactions in total synthesis of natural products - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: 4'-
Aminooctanophenone as a Versatile Intermediate in Pharmaceutical Synthesis].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215662/docs#application-notes-and-protocols-4-
aminooctanophenone-as-a-versatile-intermediate-in-pharmaceutical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/17092729/
https://pubmed.ncbi.nlm.nih.gov/17092729/
https://www.quora.com/Is-the-Friedel-Crafts-acylation-of-aniline-difficult
https://pdf.benchchem.com/3145/why_aniline_does_not_undergo_Friedel_Crafts_alkylation.pdf
https://chemistry.stackexchange.com/questions/87145/why-doesn-t-aniline-undergo-friedel-crafts-alkylation
https://www.chemicalbook.com/synthesis/4-morpholinoaniline.htm
https://www.mdpi.com/1420-3049/30/4/777
https://www.mdpi.com/1420-3049/30/4/777
https://alpaipars.com/wp-content/uploads/2018/11/S0731708597002768_ba8c39e57753df52a01d0eef71a9e422.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9091380/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9091380/
https://www.benchchem.com/product/b1215662/docs#application-notes-and-protocols-4-aminooctanophenone-as-a-versatile-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b1215662/docs#application-notes-and-protocols-4-aminooctanophenone-as-a-versatile-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b1215662/docs#application-notes-and-protocols-4-aminooctanophenone-as-a-versatile-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b1215662/docs#application-notes-and-protocols-4-aminooctanophenone-as-a-versatile-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b1215662/docs#application-notes-and-protocols-4-aminooctanophenone-as-a-versatile-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b1215662?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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